3-methyl-2-oxo-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-2-oxo-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C17H14N4O4S2/c1-21-14-8-12(2-3-15(14)25-17(21)22)27(23,24)20-9-13-16(19-6-5-18-13)11-4-7-26-10-11/h2-8,10,20H,9H2,1H3
• InChI Key: SRLBZYOZPBZTMA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)S(=O)(=O)NCC3=NC=CN=C3C4=CSC=C4)OC1=O
• Molecular Formula: C17H14N4O4S2
• Molecular Weight: 402.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a pyrazine ring, and a benzo[d]oxazole ring. Thiophene is a five-membered heterocyclic compound with one sulfur atom. Pyrazine is a six-membered ring with two nitrogen atoms. Benzo[d]oxazole is a fused ring system that includes a benzene ring and an oxazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The thiophene and pyrazine rings are aromatic, contributing to the compound’s stability. The benzo[d]oxazole ring is a fused ring system, which may also contribute to the compound’s stability and may influence its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups and ring systems. For example, the thiophene ring is known to undergo reactions such as halogenation, oxidation, and metal-catalyzed cross-coupling reactions. The pyrazine ring can participate in various substitution reactions. The benzo[d]oxazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring systems might increase the compound’s rigidity and influence its boiling and melting points. The various functional groups could participate in intermolecular interactions, influencing properties such as solubility.

Future Directions

The compound could be of interest for further study, given the biological activity of many thiophene-containing compounds. Future research could explore its potential biological activities, its mechanism of action, and its pharmacokinetic properties.